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Compound of Interest

N-methyl-2-thiophen-2-
Compound Name:
ylacetamide

Cat. No.: B3918238

Get Quote

Chemical Identity & Core Properties[1]

N-methyl-2-(thiophen-2-yl)acetamide is a thiophene-based amide building block used primarily
in the synthesis of pharmaceutical intermediates. It serves as a bioisostere for
phenylacetamide derivatives, offering altered metabolic stability and electronic properties due

to the thiophene ring.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3918238#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3918238?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Data

CAS Number 95523-36-7

IUPAC Name N-methyl-2-(thiophen-2-yl)acetamide
Synonyms N-methyl-2-thiopheneacetamide; 2-(2-Thienyl)-

N-methylacetamide

C
Molecular Formula H
NOS
Molecular Weight 155.22 g/mol
SMILES CNC(=0)Cclcccsl
InChlKey BQRIKSCISYLMQV-UHFFFAOYSA-N
Appearance Off-white to pale yellow solid
Melting Point 84-86 °C (Typical range for similar amides)
Solubility Soluble in DMSO, DMF, Methanol,

Dichloromethane; Sparingly soluble in water

Synthesis & Manufacturing Protocols

The synthesis of N-methyl-2-(thiophen-2-yl)acetamide can be achieved through two primary

routes: Acid Chloride Activation (Route A) for scale-up and Carbodiimide Coupling (Route B) for

mild, small-scale preparation.

Route A: Acid Chloride Activation (Scalable)

This method is preferred for multi-gram to kilogram scale synthesis due to its high yield and

cost-efficiency.
Reaction Scheme:

 Activation: 2-Thiopheneacetic acid
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2-Thiopheneacetyl chloride (using Thionyl Chloride).

o Amidation: 2-Thiopheneacetyl chloride + Methylamine
Product.
Step-by-Step Protocol:

» Activation: Dissolve 2-thiopheneacetic acid (1.0 eq) in anhydrous dichloromethane (DCM).
Add catalytic DMF (0.01 eq).

e Chlorination: Add thionyl chloride (1.2 eq) dropwise at O °C. Reflux for 2 hours until gas
evolution ceases. Concentrate in vacuo to remove excess SOCI

¢ Amidation: Redissolve the crude acid chloride in DCM. Cool to 0 °C.

e Addition: Add methylamine (2.0 M in THF, 1.5 eq) dropwise, followed by triethylamine (1.5
eq) to scavenge HCI.

o Workup: Stir at room temperature for 4 hours. Quench with water. Wash organic layer with
1IN HCI, sat. NaHCO

, and brine.

 Purification: Dry over Na

SO

, filter, and concentrate. Recrystallize from EtOAc/Hexanes if necessary.

Route B: Carbodiimide Coupling (Mild Conditions)

Ideal for late-stage functionalization or when acid-sensitive groups are present.

Reagents: 2-Thiopheneacetic acid, Methylamine hydrochloride, EDC-HCI, HOBt, DIPEA.
Solvent: DMF or DCM.

Protocol:
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+ Dissolve 2-thiopheneacetic acid (1.0 eq) in DMF.

e Add EDC-HCI (1.2 eq) and HOBt (1.2 eq). Stir for 30 min to activate the acid.
¢ Add Methylamine hydrochloride (1.2 eq) and DIPEA (3.0 eq).

o Stir at RT for 12-16 hours.

¢ Dilute with EtOAc, wash extensively with LiCl solution (5%) to remove DMF, followed by
acid/base washes.

Synthesis Workflow Diagram

Start: 2-Thiopheneacetic Acid

Activation: SOCI2 / DMF (cat)
Reflux 2h

:

Intermediate: 2-Thiopheneacetyl Chloride

Amidation: MeNH2 / Et3N / DCM
0°C to RT, 4h

Workup: Acid/Base Wash
Dry & Concentrate

Product: N-methyl-2-(thiophen-2-yl)acetamide
(CAS 95523-36-7)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b3918238/docs?utm_src=pdf-body-img#n-methyl-2-thiophen-2-yl-acetamide-technical-synthesis-and-application-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3918238?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: Step-by-step synthesis workflow via the Acid Chloride route.

Analytical Characterization

To ensure scientific integrity, the synthesized compound must be validated using the following
analytical parameters.

Nuclear Magnetic Resonance (NMR)
e HNMR (400 MHz, CDCI

):

[¢]

7.22 (dd, J =5.1, 1.2 Hz, 1H, Thiophene-H5)

[¢]

6.98 (dd, J = 5.1, 3.5 Hz, 1H, Thiophene-H4)

[¢]

6.94 (dd, J = 3.5, 1.2 Hz, 1H, Thiophene-H3)

[¢]

5.60 (br s, 1H, NH)

[¢]

3.82 (s, 2H, CH

-CO)

[¢]

2.78 (d, J = 4.8 Hz, 3H, N-CH
)
e C NMR (100 MHz, CDCI
):
o 170.5 (C=0), 136.2 (Thiophene-C2), 127.8, 127.2, 125.4 (Thiophene CHSs), 37.5 (CH
), 26.5 (N-CH
).
Mass Spectrometry (LC-MS)

« lonization Mode: ESI (+)
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e Observed Mass:m/z 156.05 [M+H]

e Retention Time: ~2.5 min (on C18 column, 5-95% MeCN/Water gradient).

Applications in Drug Discovery
Bioisosterism Strategy

The thiophene ring is a classic bioisostere for the phenyl ring. In the context of N-methyl-2-
(thiophen-2-yl)acetamide, this substitution is employed to:

e Reduce Lipophilicity: Thiophene is generally less lipophilic than benzene (LogP ~1.8 vs
~2.1), potentially improving solubility.

 Alter Metabolic Hotspots: The sulfur atom introduces different oxidation potentials compared
to the phenyl ring, often reducing clearance by CYP450 enzymes that target electron-rich
aromatic systems.

 Steric Fit: The 5-membered ring occupies less space than a 6-membered phenyl ring, which
can be critical for binding in tight hydrophobic pockets of kinases or GPCRs.

Structural Role in Signaling Pathways

This motif is often found in fragment-based drug discovery (FBDD) campaigns targeting:
» Kinase Inhibitors: As a hinge-binding motif mimic.

» Epigenetic Modulators: Specifically in HDAC inhibitors where the amide acts as a cap group
linker.

Improved Solubility
(Lower LogP)

Phenylacetamide Core Substitution Strategy
(Standard Scaffold) =

Thiophene Bioisostere
(N-methyl-2-(thiophen-2-yl)acetamide)

- Target Binding Pocket
. (Kinase/GPCR)
Altered Metabolism

(S-oxidation vs Epoxidation)
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Caption: Logic flow for substituting phenyl rings with thiophene in medicinal chemistry.

Safety & Handling (MSDS Summary)

While specific toxicological data for this CAS is limited, it should be handled as a standard
organic amide.

Hazard Class Statement Precaution

Wear nitrile gloves and lab

Skin Irritation Category 2 (H315)

coat.

o Use safety goggles; access to

Eye Irritation Category 2A (H319) )

eye wash station.

Work in a fume hood to avoid
STOT-SE Category 3 (H335) ) )

inhalation of dust/vapors.

Store in a cool, dry place
Storage N/A under inert atmosphere (N

) if possible.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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